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Compound of Interest

Compound Name: Ascr#18

Cat. No.: B8180475 Get Quote

Essential Safety and Handling Guide for Ascr#18
This guide provides essential safety, handling, and disposal information for Ascr#18, a

nematode-derived ascaroside used in laboratory research. Adherence to these procedures is

critical to ensure personnel safety and environmental protection. Ascr#18 is classified as

harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].

Personal Protective Equipment (PPE) and Hazard
Information
Proper personal protective equipment is mandatory to prevent exposure through inhalation,

ingestion, or skin and eye contact. The required PPE and key hazard data are summarized

below.

Table 1: Ascr#18 Hazard and Protection Summary
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Parameter Specification Source

CAS Number 1355681-10-5 [1]

Molecular Formula C₁₇H₃₂O₆ [1][2]

Molecular Weight 332.43 g/mol [1][2]

Oral Toxicity
Category 4: Harmful if

swallowed (H302)
[1]

Environmental Hazard
Category 1: Very toxic to

aquatic life (H400, H410)
[1]

Primary Routes of Exposure
Dermal, Ocular, Inhalation,

Oral
[3][4]

Eye Protection
Tightly fitting safety goggles or

face shield
[4][5]

Hand Protection
Neoprene or nitrile rubber

gloves
[6]

Body Protection
Laboratory coat or chemical-

resistant suit
[4][6]

| Respiratory Protection | Use in a well-ventilated area. If dust/aerosols are generated, use a

particle-filtering half mask or equivalent respirator. |[1][5] |

Operational and Disposal Plans
Strict protocols must be followed for handling, storage, and disposal of Ascr#18 to minimize

risks.

Storage and Handling Protocol
Storage:

Powder: Store at -20°C in a tightly sealed container[1][7].
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In Solvent: Store at -80°C. Stock solutions at -80°C should be used within 6 months; at

-20°C, use within 1 month[1][7].

General Conditions: Keep in a cool, well-ventilated area away from direct sunlight and

ignition sources[1].

Handling Methodology:

Preparation: Work in a designated area, preferably within a chemical fume hood or an area

with appropriate exhaust ventilation[1]. Ensure an eye-wash station is accessible[1].

Donning PPE: Before handling, put on all required PPE as specified in Table 1. Sleeves

should be worn over the cuffs of gloves[6].

Weighing/Measuring: Handle the compound carefully to avoid the formation of dust and

aerosols[1].

Solution Preparation: To enhance solubility, the tube can be heated to 37°C and sonicated in

an ultrasonic bath[7].

Post-Handling: After use, wash skin thoroughly[1]. Decontaminate all work surfaces and

equipment.

Doffing PPE: Wash gloves before removing them. Remove all PPE carefully to avoid

contaminating yourself and the surrounding area.

First Aid Protocol (In Case of Exposure)
This protocol outlines immediate steps in the event of accidental exposure to Ascr#18.

Experimental Protocol: First Aid for Ascr#18 Exposure

If Swallowed:

Rinse the mouth thoroughly with water[1].

Immediately call a POISON CENTER or physician for guidance[1].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC45535.html
https://www.glpbio.com/ascr-18.html
https://dcchemicals.com/msds/MSDS_DC45535.html
https://dcchemicals.com/msds/MSDS_DC45535.html
https://dcchemicals.com/msds/MSDS_DC45535.html
https://royalbrinkman.com/knowledge-center/crop-protection-disinfection/personal-protective-equipment
https://dcchemicals.com/msds/MSDS_DC45535.html
https://www.glpbio.com/ascr-18.html
https://dcchemicals.com/msds/MSDS_DC45535.html
https://www.benchchem.com/product/b8180475?utm_src=pdf-body
https://www.benchchem.com/product/b8180475?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC45535.html
https://dcchemicals.com/msds/MSDS_DC45535.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8180475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not eat, drink, or smoke[1].

Eye Contact:

Remove contact lenses if present[1].

Immediately flush eyes with large amounts of water for at least 15 minutes, holding eyelids

apart to ensure adequate flushing[1].

Seek prompt medical attention from a physician[1].

Skin Contact:

Rinse the affected skin area thoroughly with large amounts of water[1].

Remove any contaminated clothing and shoes[1].

Call a physician if irritation develops[1].

Inhalation:

Relocate the individual to fresh air immediately[1].

If breathing is difficult, provide oxygen and seek medical attention.

Disposal Plan
Collect Spillage: Any spills should be carefully collected to prevent environmental release[1].

Waste Container: Place Ascr#18 waste and contaminated materials (e.g., gloves, pipette

tips) into a designated, sealed container.

Approved Disposal: Dispose of the contents and the container at an approved waste

disposal facility, following all local, state, and federal regulations[1].

Environmental Precaution: Avoid releasing the substance into the environment, as it is very

toxic to aquatic life[1].
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Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Ascr#18, from

receipt to final disposal.

Preparation

Handling & Use

Cleanup & Disposal

Receive & Verify Ascr#18

Prepare Ventilated Work Area

Don Required PPE

Handle Ascr#18
(Weighing, Solution Prep)

Decontaminate Surfaces & Equipment

Doff PPE Correctly

Dispose of Waste in
Approved Container
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Ascr#18.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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